Cas no 73863-47-5 (Quinoline,2-chloro-7-methyl-3-phenyl-)

• Product Name: Quinoline,2-chloro-7-methyl-3-phenyl-
• CAS No: 73863-47-5
• MF: C₁₆H₁₂ClN
• MW: 253.726182937622
• CID: 554829
• PubChem ID: 4256079
• Update Time: 2025-04-19

Quinoline,2-chloro-7-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-chloro-7-methyl-3-phenyl-
• 2-CHLORO-7-METHYL-3-PHENYLQUINOLINE
• 2-chloro-7-methyl-3-phenyl-quinoline
• Quinoline,2-chloro-7-methyl-3-phenyl
• FT-0611894
• DTXSID80401298
• MFCD02179795
• AKOS000320103
• SCHEMBL15374649
• 73863-47-5

• Inchi： 1S/C16H12ClN/c1-11-7-8-13-10-14(12-5-3-2-4-6-12)16(17)18-15(13)9-11/h2-10H,1H3
• InChI Key： UXEPEEALYXYHAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)C=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 253.06600
• Monoisotopic Mass: 253.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.206
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.647
• PSA: 12.89000
• LogP: 4.86360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines